Cas no 2172051-22-6 ({5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172051-22-6
• MF: C₁₂H₂₄N₄O
• MW: 240.345162391663
• CID: 6355039
• PubChem ID: 165602434
• Update Time: 2025-10-24

{5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1597115
• 2172051-22-6
• {[5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C12H24N4O/c1-10(2)5-7-16-12(6-8-17-4)11(9-13-3)14-15-16/h10,13H,5-9H2,1-4H3
• InChI Key： ZYTFRZBVHGTPQK-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CNC)N=NN1CCC(C)C

Computed Properties

• Exact Mass: 240.19501140g/mol
• Monoisotopic Mass: 240.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Introduction to {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine and Its Significance in Modern Chemical Biology

{5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of chemical biology. This compound, identified by its CAS number 2172051-22-6, represents a fascinating intersection of pharmacology, medicinal chemistry, and synthetic organic chemistry. Its unique structural features, including a triazole ring and various alkyl substituents, make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is characterized by a rigid triazole core, which is known for its stability and versatility in medicinal chemistry. The presence of both 2-methoxyethyl and 3-methylbutyl side chains introduces specific steric and electronic properties that can influence its biological activity. These substituents are strategically positioned to modulate interactions with biological targets, making the compound an intriguing subject for structure-activity relationship (SAR) studies.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The triazole moiety, in particular, has been extensively studied due to its broad spectrum of biological activities. {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine exemplifies how modifications around the triazole ring can lead to compounds with enhanced pharmacological properties. This compound has been explored in various preclinical studies as a potential scaffold for developing new drugs targeting specific diseases.

The synthesis of {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the 2-methoxyethyl and 3-methylbutyl groups, which are critical for achieving the desired biological activity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

The biological activity of {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine has been evaluated in several in vitro and in vivo models. Preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The structural features of the compound allow it to interact selectively with target proteins, leading to modulatory effects that could be beneficial in treating chronic inflammatory disorders. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for central nervous system (CNS) drug development.

The field of chemical biology continues to evolve rapidly, with new methodologies and technologies enabling more detailed investigation of molecular interactions. {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine is a prime example of how structural diversity can be leveraged to discover novel bioactive compounds. By integrating computational modeling with experimental validation, researchers can accelerate the discovery process and identify lead compounds for further development.

In conclusion, {5-(2-methoxyethyl)-1-(3-methylbutyl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a significant advancement in the realm of chemical biology. Its unique structure and promising biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in shaping the future of drug discovery and development.